2-((1H-1,2,4-triazol-3-yl)thio)-1-(1-(2,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone

• IUPAC Name: 1-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(1H-1,2,4-triazol-5-ylsulfanyl)ethanone
• InChI: InChI=1S/C16H14Cl2N4OS/c1-9-5-12(15(23)7-24-16-19-8-20-21-16)10(2)22(9)14-6-11(17)3-4-13(14)18/h3-6,8H,7H2,1-2H3,(H,19,20,21)
• InChI Key: WDSNQBCRHBTWNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=C(C=CC(=C2)Cl)Cl)C)C(=O)CSC3=NC=NN3
• Molecular Formula: C16H14Cl2N4OS
• Molecular Weight: 381.3 g/mol

Description

2-((1H-1,2,4-triazol-3-yl)thio)-1-(1-(2,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is a useful research compound. Its molecular formula is C16H14Cl2N4OS and its molecular weight is 381.28. The purity is usually 95%.
BenchChem offers high-quality 2-((1H-1,2,4-triazol-3-yl)thio)-1-(1-(2,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1H-1,2,4-triazol-3-yl)thio)-1-(1-(2,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound 2-((1H-1,2,4-triazol-3-yl)thio)-1-(1-(2,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is involved in the synthesis and chemical characterization of various heteroaryl derivatives. For instance, it can participate in reactions leading to the synthesis of diheteroaryl thienothiophene derivatives, indicating its utility in generating structurally diverse molecules for further chemical and biological evaluations (Mabkhot, Alamary, & Alamary, 2011). Additionally, its structural and spectroscopic characterization plays a crucial role in understanding its properties and potential applications in various scientific fields.

Structural and Theoretical Studies

The compound has been a subject of interest in structural characterization and theoretical studies. For example, research on new pyrrole derivatives, including structural analysis through spectroscopic techniques and computational studies, highlights the compound's relevance in the synthesis of molecules with potential corrosion inhibition properties for industrial applications (Louroubi et al., 2019). Such studies are vital for designing and developing new materials with enhanced performance and durability.

Potential Biological Activities

Although the request explicitly excludes information related to drug use, dosage, and side effects, it's worth noting that compounds structurally related to 2-((1H-1,2,4-triazol-3-yl)thio)-1-(1-(2,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone often undergo evaluation for various biological activities. Research into the synthesis, reactions, and potential antiviral activity of related heterocyclic compounds provides insights into the versatility of such molecules in medicinal chemistry, paving the way for the discovery of new therapeutic agents (Attaby et al., 2006).